Cas no 2168749-36-6 (7-azidoheptane-1-sulfonyl fluoride)

• Product Name: 7-azidoheptane-1-sulfonyl fluoride
• CAS No: 2168749-36-6
• MF: C₇H₁₄FN₃O₂S
• MW: 223.2683634758
• CID: 6276281
• PubChem ID: 165608363
• Update Time: 2025-05-22

7-azidoheptane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 7-azidoheptane-1-sulfonyl fluoride
• EN300-1451450
• 2168749-36-6

• Inchi： 1S/C7H14FN3O2S/c8-14(12,13)7-5-3-1-2-4-6-10-11-9/h1-7H2
• InChI Key： MUEXWRJPTGBVDT-UHFFFAOYSA-N
• SMILES： S(CCCCCCCN=[N+]=[N-])(=O)(=O)F

Computed Properties

• Exact Mass: 223.07907603g/mol
• Monoisotopic Mass: 223.07907603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 56.9Ų

Additional information on 7-azidoheptane-1-sulfonyl fluoride

Recent Advances in the Application of 7-Azidoheptane-1-sulfonyl Fluoride (2168749-36-6) in Chemical Biology and Drug Discovery

7-Azidoheptane-1-sulfonyl fluoride (CAS: 2168749-36-6) has emerged as a versatile chemical probe in the field of chemical biology and drug discovery. This compound, characterized by its sulfonyl fluoride and azido functional groups, has gained significant attention due to its unique reactivity and potential applications in target identification, covalent inhibitor development, and activity-based protein profiling (ABPP). Recent studies have highlighted its utility in covalent ligand discovery and proteome-wide profiling of reactive amino acids, particularly serine and threonine residues.

A key breakthrough in the application of 7-azidoheptane-1-sulfonyl fluoride was reported in a 2023 study published in Nature Chemical Biology. The research demonstrated its effectiveness as a clickable warhead for covalent modification of proteins, enabling subsequent bioorthogonal conjugation via the azido group. This dual functionality allows for both covalent target engagement and facile detection or pull-down of modified proteins, making it particularly valuable for target deconvolution studies in phenotypic screening campaigns.

Recent methodological advances have expanded the utility of 7-azidoheptane-1-sulfonyl fluoride in proteomics. A 2024 Journal of the American Chemical Society publication detailed its use in quantitative chemoproteomics, where it was employed to profile the reactivity of serine hydrolases across different cell states. The study revealed dynamic changes in enzyme reactivity during cellular differentiation, providing new insights into metabolic regulation and potential therapeutic targets.

In drug discovery, 7-azidoheptane-1-sulfonyl fluoride has shown promise as a scaffold for developing covalent inhibitors. A recent ACS Medicinal Chemistry Letters report described its incorporation into inhibitor designs targeting SARS-CoV-2 main protease, demonstrating improved potency and selectivity through covalent engagement with the catalytic cysteine residue. This approach may offer advantages in overcoming drug resistance in antiviral therapies.

The compound's stability and cell permeability have also been investigated in recent studies. A 2023 Chemical Science article reported structural modifications to 7-azidoheptane-1-sulfonyl fluoride that enhanced its cellular uptake while maintaining target engagement properties. These findings are particularly relevant for developing cell-active probes and covalent drugs that can modulate intracellular targets.

Looking forward, the unique properties of 7-azidoheptane-1-sulfonyl fluoride (2168749-36-6) position it as a valuable tool for both basic research and drug discovery. Its dual functionality as both a covalent modifier and clickable handle continues to inspire innovative applications in chemical biology, with recent work exploring its use in live-cell imaging, targeted protein degradation, and the development of covalent PROTACs. As the field of covalent drug discovery expands, this compound and its derivatives are likely to play an increasingly important role in addressing challenging therapeutic targets.